Cas no 2229689-39-6 (6-(4-fluorophenyl)hex-5-en-1-amine)

• Product Name: 6-(4-fluorophenyl)hex-5-en-1-amine
• CAS No: 2229689-39-6
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5903925
• PubChem ID: 165980183
• Update Time: 2025-06-10

6-(4-fluorophenyl)hex-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)hex-5-en-1-amine
• 2229689-39-6
• EN300-1811201

• Inchi： 1S/C12H16FN/c13-12-8-6-11(7-9-12)5-3-1-2-4-10-14/h3,5-9H,1-2,4,10,14H2/b5-3+
• InChI Key： ZAZGOUBUZSDRPJ-HWKANZROSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CCCCN

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 6-(4-fluorophenyl)hex-5-en-1-amine

Introduction to 6-(4-fluorophenyl)hex-5-en-1-amine (CAS No: 2229689-39-6)

6-(4-fluorophenyl)hex-5-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229689-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural framework that combines a hexenyl backbone with a fluorophenyl substituent. The presence of a fluorine atom at the para position of the phenyl ring introduces electronic and steric effects that can modulate the biological activity and pharmacokinetic properties of the molecule, making it a promising candidate for further exploration in drug discovery.

The structural motif of 6-(4-fluorophenyl)hex-5-en-1-amine consists of an unsaturated carbon chain (hex-5-en) linked to an amine group (-NH₂) at one end and a fluorinated aromatic ring at the other. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The dual functionality of this compound—combining aliphatic unsaturation with aromatic fluorination—makes it particularly interesting for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, bioavailability, and binding interactions in drug candidates. The fluorine atom can influence the electronic properties of adjacent atoms, leading to changes in reactivity and binding affinity. For instance, fluoroaromatic rings are known to enhance the lipophilicity of molecules, which can facilitate their penetration across biological membranes. Additionally, fluorine substitution can reduce metabolic degradation by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of therapeutic agents.

6-(4-fluorophenyl)hex-5-en-1-amine has been studied in the context of potential applications in central nervous system (CNS) therapeutics. The combination of an amine group and a fluorinated phenyl ring suggests that this compound may interact with neurotransmitter receptors or transporters. Preliminary computational studies have indicated that such structural features could be conducive to modulating pathways involved in neurodegenerative diseases or psychiatric disorders. The hexenyl side chain provides a flexible aliphatic region that may allow for optimal positioning within active sites, while the fluorophenyl moiety contributes to specific recognition patterns.

Moreover, the unsaturated bond in hex-5-en can participate in π-stacking interactions with aromatic residues in biological targets, which is a common mechanism for enhancing binding affinity. This feature is particularly relevant for designing small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The amine group at the terminal position also offers opportunities for further derivatization, enabling the synthesis of analogues with tailored properties. For example, introducing additional functional groups such as hydroxyl or carboxyl moieties could modify solubility or enhance specific interactions with biological targets.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 6-(4-fluorophenyl)hex-5-en-1-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds with high precision. Additionally, fluorination methods have evolved significantly, allowing for selective introduction of fluorine atoms at specific positions without affecting other functional groups. These improvements have made it feasible to explore larger libraries of fluorinated derivatives, accelerating the discovery process.

The pharmacological potential of 6-(4-fluorophenyl)hex-5-en-1-amine has also been explored in preclinical models. Studies suggest that this compound may exhibit properties relevant to anti-inflammatory or analgesic applications. The ability of fluorinated aromatic compounds to modulate inflammatory pathways has been documented in several reports, where fluoroaromatics have shown efficacy comparable to established therapeutics but with improved pharmacokinetic profiles. The amine group could interact with inflammatory mediators or signaling proteins, potentially leading to novel mechanisms of action.

In conclusion, 6-(4-fluorophenyl)hex-5-en-1-amine (CAS No: 2229689-39-6) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of aliphatic unsaturation and fluorinated aromaticity positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activity further and optimize its pharmacological properties through structure-based design and computational modeling. As synthetic methodologies continue to advance, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.